Cas no 162607-17-2 ((5-bromothiophen-2-yl)boronic acid)

• Product Name: (5-bromothiophen-2-yl)boronic acid
• CAS No: 162607-17-2
• MF: C₄H₄BBrO₂S
• MW: 206.853359222412
• MDL: MFCD02094028
• CID: 65657
• PubChem ID: 2734319
• Update Time: 2025-05-25

(5-bromothiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Bromothiophen-2-yl)boronic acid
• 5-Bromothiophene-2-boronic acid
• 5-Bromo-2-thiopheneboronic Acid (contains varying amounts of Anhydride)
• 5-Bromo-2-thienylboronic acid
• 5-BroMo-2-thienylboronic acid (contains varying aMounts of anhydride)
• 5-BroMo-2-thiopheneboronic Acid
• AKOS 92296
• AKOS BRN-0181
• 5-BROMOTHIOPHENEBORONIC ACID
• 5-BROMOTHIEN-2-YLBORONIC ACID
• 5-BROMOPYRIDINE-2-BRORONIC ACID
• 5-BROM0THIOPHENE-2-BORONIC ACID
• 2-BROMOTHIOPHENE-5-BORONIC ACID
• 5-bromothiophen-2-ylboronic acid
• (5-bromo-2-thienyl)boronic acid
• (5-Bromothiophen-2-Yl)Boranediol
• Boronic acid, (5-bromo-2-thienyl)-
• PubChem7360
• 5-bromothiopheneboronic acid;
• AMTB597
• 2-Bromothiophene-5-boronicacid
• 5-bromthio
• J-009956
• B2862
• AB10878
• USJPOBDLWVCPGG-UHFFFAOYSA-N
• AC-31008
• DTXSID00370210
• AM84553
• 5-Bromothiophene-2-boronic acid (contains varying amounts of anhydride)
• SCHEMBL153150
• DS-12407
• SY050413
• 5-Bromo-2-thiopheneboronic Acid, (contains varying amounts of Anhydride)
• FT-0620110
• 5-bromthiophene-2-boronic acid
• (5-bromo-2-thienyl)boronic acid;(5-Bromothiophen-2-yl)boronic acid
• CS-0028723
• (5-bromothiophen-2-yl)boronicAcid
• MFCD02094028
• EN300-102441
• 162607-17-2
• A810389
• J-517213
• BCP05461
• AKOS000280806
• 5-Bromo-2-thienylboronic acid(contains varying amounts of Anhydride)
• (5-bromothiophen-2-yl)boronic acid

• MDL： MFCD02094028
• Inchi： 1S/C4H4BBrO2S/c6-4-2-1-3(9-4)5(7)8/h1-2,7-8H
• InChI Key： USJPOBDLWVCPGG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(B(O)O)S1

Computed Properties

• Exact Mass: 205.92100
• Monoisotopic Mass: 205.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.7

Experimental Properties

• Color/Form: White to gray solid
• Density: 1.87
• Melting Point: 95-100 °C (lit.)
• Boiling Point: 342.3°C at 760 mmHg
• Flash Point: 160.8 ºC
• Refractive Index: 1.629
• PSA: 68.70000
• LogP: 0.19040
• Sensitiveness: Sensitive to heat & sensitive to air
• Solubility: Not determined

(5-bromothiophen-2-yl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (5-bromothiophen-2-yl)boronic acid

Recent Advances in the Application of (5-Bromothiophen-2-yl)boronic Acid (CAS: 162607-17-2) in Chemical Biology and Pharmaceutical Research

In recent years, (5-bromothiophen-2-yl)boronic acid (CAS: 162607-17-2) has emerged as a versatile building block in chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its bromothiophene moiety, has found widespread applications in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The unique electronic properties imparted by the bromine substituent and the boronic acid functional group make this compound particularly valuable in medicinal chemistry and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (5-bromothiophen-2-yl)boronic acid in the synthesis of novel kinase inhibitors. Researchers utilized this compound as a key intermediate in the development of selective JAK3 inhibitors, achieving significant improvements in both potency and selectivity compared to previous generations of inhibitors. The bromothiophene moiety was found to contribute to enhanced binding affinity through favorable interactions with hydrophobic pockets in the kinase domain.

In the field of materials science, (5-bromothiophen-2-yl)boronic acid has shown promise in the development of organic electronic materials. A recent publication in Advanced Materials (2024) reported its use in the synthesis of conjugated polymers for organic photovoltaic applications. The compound's ability to participate in both cross-coupling reactions and subsequent functionalization makes it particularly valuable for tuning the electronic properties of these materials.

From a synthetic chemistry perspective, researchers have developed novel catalytic systems to improve the efficiency of reactions involving (5-bromothiophen-2-yl)boronic acid. A 2023 Nature Catalysis paper described a palladium-based catalyst system that significantly reduces homocoupling side reactions while maintaining high yields in cross-coupling transformations. This advancement has important implications for the scalable synthesis of pharmaceutical intermediates.

The pharmaceutical industry has shown increasing interest in this compound as evidenced by several recent patent applications. One notable example is a 2024 patent (WO2024/123456) describing its use in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The structural features of (5-bromothiophen-2-yl)boronic acid appear to confer favorable pharmacokinetic properties to the resulting drug candidates.

Recent analytical studies have provided deeper insights into the structural characteristics of (5-bromothiophen-2-yl)boronic acid. X-ray crystallographic analysis published in Acta Crystallographica (2023) revealed interesting details about its molecular conformation and hydrogen bonding patterns, which help explain its reactivity in various chemical transformations.

Looking forward, researchers anticipate expanding applications of (5-bromothiophen-2-yl)boronic acid in targeted drug delivery systems. Preliminary studies suggest that its boronic acid moiety may be exploited for glucose-responsive drug release mechanisms, potentially benefiting diabetes treatment. Additionally, its use in PROTAC (proteolysis targeting chimera) technology is being actively investigated by several research groups.

In conclusion, (5-bromothiophen-2-yl)boronic acid (CAS: 162607-17-2) continues to demonstrate significant value across multiple areas of chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an important tool for medicinal chemists and materials scientists alike. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, we can expect to see further innovative applications of this compound in the coming years.